2-tert-Butyl 8-methyl 5-(2-tert-butoxy-2-oxoethyl)-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2,8-dicarboxylate
Overview
Description
The compound is a complex organic molecule with multiple functional groups. It contains a pyrido[4,3-b]indole core, which is a type of heterocyclic compound. Heterocycles are common in many natural products and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The tert-butyl groups would likely add steric bulk, and the dicarboxylate could potentially form salts or coordinate with metal ions .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by the presence of the heterocyclic ring and the various functional groups. For example, the dicarboxylate could potentially undergo reactions typical of carboxylic acids .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the size and shape of the molecule, and its overall charge would influence properties like solubility, melting point, and stability .Scientific Research Applications
Environmental Impact and Fate
Studies have explored the environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), which share structural similarities with 2-tert-Butyl 8-methyl 5-(2-tert-butoxy-2-oxoethyl)-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2,8-dicarboxylate. SPAs have been found in various environmental matrices, including indoor dust and outdoor air particulates, and their potential toxicity effects, such as hepatic toxicity and endocrine-disrupting effects, have been noted. The study suggests future research should focus on novel SPAs with low toxicity and environmental impact Liu & Mabury, 2020.
Synthetic Methodologies
The Fischer synthesis of indoles from 2,6-disubstituted arylhydrazones provides insights into the synthetic routes that might involve compounds like this compound. This review discusses various transformations following the attack on the tetrahydroquinoline ring, highlighting the synthetic versatility and complexity of such compounds Fusco & Sannicolo, 1978.
Biodegradation and Environmental Remediation
The review on MTBE biodegradation underlines the importance of understanding the environmental behavior of compounds structurally related to this compound. It covers the aerobic and anaerobic biotransformation and bioremediation strategies for MTBE, which could be applicable to similar compounds Fiorenza & Rifai, 2003.
Properties
IUPAC Name |
2-O-tert-butyl 8-O-methyl 5-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-3,4-dihydro-1H-pyrido[4,3-b]indole-2,8-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N2O6/c1-23(2,3)31-20(27)14-26-18-9-8-15(21(28)30-7)12-16(18)17-13-25(11-10-19(17)26)22(29)32-24(4,5)6/h8-9,12H,10-11,13-14H2,1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOGNIPWCFZSMNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CN1C2=C(CN(CC2)C(=O)OC(C)(C)C)C3=C1C=CC(=C3)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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